Cas no 2361676-65-3 (1,2,3,6-Tetrahydropyridin-4-ylmethanol;hydrochloride)

• Product Name: 1,2,3,6-Tetrahydropyridin-4-ylmethanol;hydrochloride
• CAS No: 2361676-65-3
• MF: C₆H₁₂ClNO
• MW: 149.6186
• CID: 5051395
• Update Time: 2025-10-28

1,2,3,6-Tetrahydropyridin-4-ylmethanol;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1,2,3,6-Tetrahydropyridin-4-ylmethanol;hydrochloride
• (1,2,3,6-tetrahydropyridin-4-yl)methanol hydrochloride

• Inchi： 1S/C6H11NO.ClH/c8-5-6-1-3-7-4-2-6;/h1,7-8H,2-5H2;1H
• InChI Key： HKUSDFXTEQZKQE-UHFFFAOYSA-N
• SMILES： Cl[H].O([H])C([H])([H])C1=C([H])C([H])([H])N([H])C([H])([H])C1([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 98.7
• Topological Polar Surface Area: 32.299

Additional information on 1,2,3,6-Tetrahydropyridin-4-ylmethanol;hydrochloride

1,2,3,6-Tetrahydropyridin-4-ylmethanol Hydrochloride: A Comprehensive Overview

The compound 1,2,3,6-Tetrahydropyridin-4-ylmethanol Hydrochloride (CAS No. 2361676-65-3) is a significant chemical entity with a diverse range of applications in the fields of pharmaceuticals, materials science, and organic synthesis. This compound is characterized by its unique structure, which combines a tetrahydropyridine ring system with a hydroxymethyl group and a hydrochloride counterion. The tetrahydropyridine moiety is a six-membered ring containing four carbon atoms and two nitrogen atoms in a 1,4-diazacyclohexane configuration. This structural feature makes it highly versatile for various chemical transformations and functionalizations.

Recent advancements in synthetic chemistry have highlighted the potential of 1,2,3,6-Tetrahydropyridin-4-ylmethanol Hydrochloride as a key intermediate in the synthesis of bioactive molecules. Researchers have explored its role in the development of novel drugs targeting neurodegenerative diseases, such as Alzheimer's and Parkinson's. The compound's ability to act as a chiral auxiliary has been particularly noteworthy, enabling the asymmetric synthesis of complex molecules with high enantioselectivity. This property has been extensively utilized in the construction of biologically active compounds with specific stereochemical requirements.

In addition to its pharmaceutical applications, 1,2,3,6-Tetrahydropyridin-4-ylmethanol Hydrochloride has found utility in the field of materials science. Its unique electronic properties make it an ideal candidate for the development of advanced materials such as conductive polymers and organic semiconductors. Recent studies have demonstrated its potential as a building block for constructing self-assembled monolayers (SAMs) on surfaces, which are critical for applications in nanotechnology and sensor development.

The synthesis of 1,2,3,6-Tetrahydropyridin-4-ylmethanol Hydrochloride typically involves multi-step processes that leverage modern synthetic techniques such as catalytic hydrogenation and asymmetric catalysis. One common approach involves the hydrogenation of pyridine derivatives followed by functionalization at the 4-position to introduce the hydroxymethyl group. The hydrochloride salt form is often preferred due to its superior solubility properties in aqueous media, which facilitates its use in various chemical reactions and biological assays.

From an environmental standpoint, researchers have also investigated the biodegradability and eco-friendliness of 1,2,3,6-Tetrahydropyridin-4-ylmethanol Hydrochloride. Studies have shown that under specific conditions, this compound can undergo enzymatic degradation by microbial communities. This finding is particularly important for industries seeking sustainable chemical solutions that minimize their environmental footprint.

In conclusion,1,2,3,6-Tetrahydropyridin-4-ylmethanol Hydrochloride (CAS No. 2361676-65-3) stands out as a versatile and valuable compound with applications spanning multiple disciplines. Its unique structure enables it to serve as an intermediate in drug discovery efforts while also contributing to advancements in materials science and sustainable chemistry. As research continues to uncover new properties and applications for this compound,the future looks promising for its role in driving innovation across various industries.